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Compound of Interest

Compound Name:
1-Azabicyclo[2.2.2]octane-2-

carbaldehyde

CAS No.: 5778-97-2

Cat. No.: B3273020

Get Quote

Beyond the SDS: A Pharmacophore-Based Hazard
Analysis
Part 1: Executive Summary & Chemical Identity
2-Formylquinuclidine (1-Azabicyclo[2.2.2]octane-2-carbaldehyde) is a high-value chiral

building block, often utilized in the synthesis of Cinchona alkaloid analogs and asymmetric

catalysts.[1] While standard Safety Data Sheets (SDS) for niche intermediates are often

generic, the quinuclidine core dictates a specific and severe hazard profile that must not be

underestimated.

Critical Safety Directive: Until specific toxicological data proves otherwise, this compound must

be handled as Fatal in Contact with Skin (Category 1/2), inheriting the systemic toxicity of its

parent structure, Quinuclidine.

Chemical Identity Table

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3273020#bc-rfq
https://www.benchchem.com/product/b3273020/docs?utm_src=pdf-body#technical-guide-safety-handling-of-2-formylquinuclidine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Quinolinecarboxaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3273020?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail

IUPAC Name 1-Azabicyclo[2.2.2]octane-2-carbaldehyde

Common Name
2-Formylquinuclidine; Quinuclidine-2-

carboxaldehyde

CAS Number 5778-97-2 (Isomer specific; verify with vendor)

Molecular Formula C₈H₁₃NO

Molecular Weight 139.19 g/mol

Physical State
Solid (Low melting point) or Oil (depending on

purity/salt form)

Solubility
Soluble in organic solvents (DCM, THF); Water

soluble (basic pH)

Part 2: Hazard Identification (The Core)[1]
Standard databases may list this compound simply as "Irritant," but this is a dangerous

oversimplification. We apply a Structure-Activity Relationship (SAR) analysis to derive the true

safety protocol.

The Quinuclidine Toxicity Rule
The quinuclidine bicyclic cage is highly lipophilic and basic (pKa ~11). This allows it to rapidly

penetrate the dermal barrier and enter the bloodstream, where it acts as a potent neurotoxin.

Parent Compound Data (Quinuclidine, CAS 100-76-5):

H310: Fatal in contact with skin.[1][2][3]

H301: Toxic if swallowed.[1][2][3][4]

H314: Causes severe skin burns and eye damage.[1][2][4]

Inferred GHS Classification for 2-Formylquinuclidine: Based on the pharmacophore, we assign

the following precautionary classifications:
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Hazard Class Category Hazard Statement Mechanism

Acute Tox.[1] (Dermal) Cat.[1][2] 2
H310: Fatal in contact

with skin

Rapid transdermal

absorption of the

lipophilic amine.[1]

Skin Corr./Irrit. Cat.[1][2] 1B
H314: Causes severe

skin burns

High basicity attacks

lipid bilayers.[1]

Acute Tox.[1][2][4]

(Oral)
Cat. 3

H301: Toxic if

swallowed

Systemic cholinergic

disruption.[1]

Sensitization Cat. 1
H317: May cause

allergic skin reaction

Aldehyde moiety

reacts with

nucleophilic protein

residues (Schiff base

formation).[1]

Visualizing the Hazard Cascade
The following diagram illustrates the biological pathway of exposure and the necessary

intervention logic.
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Figure 1: Pathophysiological cascade of quinuclidine exposure and critical intervention points.

[1]

Part 3: Handling & Stability Protocols
Instability Factors
The aldehyde group at the C2 position is chemically labile.[1]

Oxidation: Rapidly oxidizes in air to Quinuclidine-2-carboxylic acid.[1]

Epimerization: The C2 center is prone to racemization under basic or acidic conditions.[1]

Polymerization: Aldehydes can undergo self-aldol condensation if not stored correctly.[1]

Storage "Gold Standard"
Atmosphere: Strictly under Argon or Nitrogen.[1]
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Temperature: -20°C (Freezer).

Container: Amber glass with a Teflon-lined cap (prevents UV degradation and leaching).[1]

Dessicant: Store secondary container over Drierite or silica gel.[1]

Engineering Controls & PPE
Do not rely on standard nitrile gloves alone.[1]

Primary Barrier: Glove Box or Schlenk Line is mandatory for handling solids.[1]

Glove Protocol (Double Gloving):

Inner Layer: 4 mil Nitrile (Tactility).[1]

Outer Layer:Silver Shield / Laminate (Chemical Impermeability) OR 8 mil Extended Cuff

Nitrile.[1]

Rationale: Small bicyclic amines can permeate standard nitrile in <15 minutes.[1]

Respiratory: Work strictly in a fume hood. If outside containment (e.g., spill cleanup), use a

Full-Face Respirator with ABEK-P3 filters (Organic Vapor + Basic Gas + Particulate).[1]

Part 4: Emergency Response & Disposal
First Aid (Self-Validating Protocol)

Skin Contact:

IMMEDIATE: Drench with water or Diphoterine® for 15 minutes.[1] Do not waste time

removing clothing first—wash through it if necessary, then peel off.

Neutralize: Do NOT use vinegar or acids.[1] The heat of neutralization can worsen the

burn.[1]

Transport: ER transport is mandatory due to potential delayed neurotoxicity.[1]
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Eye Contact: Irrigate for 30 minutes. The basic nature causes saponification of corneal

tissues (liquefaction necrosis), which is deeper and faster than acid burns.

Chemical Disposal
Never dispose of active aldehydes directly into organic waste streams.

Quenching Step: Dissolve waste in acetone/water.[1] Add a mild oxidant (e.g., dilute KMnO4

or bleach) or a reducing agent (NaBH4) to convert the reactive aldehyde to a stable acid or

alcohol.

Neutralization: Adjust pH to 6–8 with dilute HCl.

Disposal: Classify as "Toxic Organic Waste" (Code: 6.1).[1]

Part 5: Experimental Context (Synthesis &
Degradation)
Understanding the degradation pathway helps in troubleshooting failed reactions (e.g., low

yields in asymmetric synthesis).
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Figure 2: Primary degradation pathways affecting reagent quality.[1]
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Disclaimer: This guide is for informational purposes only and does not replace the official SDS

provided by your chemical supplier.[1] Always conduct a site-specific risk assessment before

handling high-potency intermediates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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